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Compound of Interest

Compound Name: JMV-1645

Cat. No.: B608202 Get Quote

For researchers, scientists, and drug development professionals, the following provides

immediate, essential guidance for the safe handling, operation, and disposal of JMV-1645, a

potent and selective B1 bradykinin receptor antagonist. This document outlines the necessary

personal protective equipment (PPE), emergency procedures, and disposal plans to ensure a

safe laboratory environment.

JMV-1645, identified by CAS number 284037-77-0 and a molecular formula of

C49H69N13O12S, is a peptide researched for its potential role in trauma and infection. Due to

its potent biological activity, stringent adherence to safety protocols is paramount.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling JMV-1645, the following

personal protective equipment is mandatory:
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PPE Category Specific Requirements

Eye Protection
Wear tightly fitting safety goggles with side-

shields.

Hand Protection Chemical-impermeable gloves are required.

Body Protection
A lab coat or other suitable protective clothing

must be worn.

Respiratory Protection

If not handled in a well-ventilated area or if

dust/aerosols may be generated, a self-

contained breathing apparatus is necessary.

Operational Plan for Handling
Safe handling of JMV-1645 requires a controlled environment and strict adherence to

procedural steps to prevent contamination and accidental exposure.

Handling and Storage:

Ventilation: Always handle JMV-1645 in a well-ventilated area.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep it

separate from foodstuff containers and incompatible materials. Recommended storage is at

-20°C or -80°C.

Hygiene: Avoid contact with skin and eyes. Do not breathe dust or aerosols. Wash hands

thoroughly after handling.

The following diagram outlines the standard workflow for handling JMV-1645:
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Figure 1. Standard workflow for handling JMV-1645.

Emergency and Disposal Plans
Emergency First-Aid Measures:

In the event of exposure, immediate action is critical.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Spill and Leakage Procedures:

In case of a spill, the following steps should be taken:

Avoid Dust Formation: Do not create dust from the spilled material.

Ventilation and Evacuation: Ensure adequate ventilation and evacuate personnel to safe

areas.

Ignition Sources: Remove all sources of ignition.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

Cleanup: Collect and arrange for disposal. Use spark-proof tools and explosion-proof

equipment. Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.

Disposal Plan:
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All waste materials, including empty containers and contaminated items, must be treated as

hazardous waste.

Collection: Keep the chemical in suitable, closed containers for disposal.

Regulations: Dispose of contents and container to an appropriate treatment and disposal

facility in accordance with all applicable local, state, and federal laws and regulations.

Discharge into the environment must be avoided.

The logical relationship for the emergency response is as follows:

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Administer First Aid

Seek Medical Attention
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Figure 2. Emergency response logic for JMV-1645 exposure.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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